4-((4-Ethoxy-2-nitrophenyl)amino)-2-(isopentylamino)-4-oxobutanoic acid

• IUPAC Name: 4-(4-ethoxy-2-nitroanilino)-2-(3-methylbutylamino)-4-oxobutanoic acid
• InChI: InChI=1S/C17H25N3O6/c1-4-26-12-5-6-13(15(9-12)20(24)25)19-16(21)10-14(17(22)23)18-8-7-11(2)3/h5-6,9,11,14,18H,4,7-8,10H2,1-3H3,(H,19,21)(H,22,23)
• InChI Key: YCKJTXVFROCUIR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)NC(=O)CC(C(=O)O)NCCC(C)C)[N+](=O)[O-]
• Molecular Formula: C17H25N3O6
• Molecular Weight: 367.4 g/mol
• CAS No.: 1103145-92-1

Description

4-((4-Ethoxy-2-nitrophenyl)amino)-2-(isopentylamino)-4-oxobutanoic acid is a useful research compound. Its molecular formula is C17H25N3O6 and its molecular weight is 367.402. The purity is usually 95%.
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Scientific Research Applications

Carcinogen Metabolism and Biomarkers

A significant application of related chemical compounds involves the study of human urinary carcinogen metabolites as biomarkers for investigating tobacco and cancer relationships. Such research has identified various carcinogens and their metabolites, including nitrosamines, present in smokers' urine, providing crucial insights into carcinogen exposure, metabolism, and potential cancer risk assessment (Hecht, 2002).

Advanced Oxidation Processes

Research on the degradation of pharmaceuticals in aqueous media has highlighted the role of advanced oxidation processes (AOPs) in breaking down recalcitrant compounds, including environmental pollutants. Studies have explored the kinetics, mechanisms, and by-products of these processes, contributing to environmental chemistry and engineering fields by enhancing the degradation efficiency of harmful compounds (Qutob et al., 2022).

Pharmacological Agent Synthesis

The synthesis and pharmacological evaluation of hybrid compounds containing nitroxyl radicals have shown that introducing nitroxyl fragments into natural compounds can modulate biological activity, decrease toxicity, or increase selective cytotoxicity. This research opens new avenues for creating pharmacological agents based on natural compound derivatives, offering potential treatments for various diseases (Grigor’ev et al., 2014).

Nutraceutical and Food Additive Potential

Studies on compounds like chlorogenic acid, a phenolic compound related to hydroxycinnamic acid derivatives, have revealed significant biological properties beneficial for treating metabolic syndrome. This research underscores the dual role of such compounds as food additives and nutraceuticals against metabolic syndrome, highlighting their antioxidant, anti-inflammatory, antilipidemic, antidiabetic, and antihypertensive activities (Santana-Gálvez et al., 2017).

Environmental and Nutritional Sciences

The production and study of isoacids, derivatives from branched-chain fatty acids, in ruminants' digestive tracts have significant implications for environmental and nutritional sciences. These compounds, produced from amino acid degradation, play crucial roles in microbial fermentation in the rumen and may influence animal feed efficiency and nutritional quality (Andries et al., 1987).